5-(Hexylthio)-1,3,4-thiadiazol-2-amine
Cat. No. B8813891
Key on ui cas rn:
61516-63-0
M. Wt: 217.4 g/mol
InChI Key: NSOOBCMKNXDQHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04742063
Procedure details
To 190 ml of ethanol and 240 ml of water, 81.5 g of 2-amino-5-mercapto-1,3,4-thiadiazole and 26.9 g of sodium hydroxide were added. To this mixture 99.0 g of 1-bromohexane was added and the resulting mixture was stirred at 60°-70° C. for 2 hours. After cooling, water was added to the mixture and the mixture was filtered. The residue was washed with water, dried under reduced pressure, and recrystallized from an ethanol/hexane mixture. Thus 100.5 g of 2-amino-5-hexylthio-1,3,4-thiadiazole was obtained. m.p. 113°-115° C. Yield 77%.
Yield
77%
Identifiers
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REACTION_CXSMILES
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C(O)C.[NH2:4][C:5]1[S:6][C:7]([SH:10])=[N:8][N:9]=1.[OH-].[Na+].Br[CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19]>O>[NH2:4][C:5]1[S:6][C:7]([S:10][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH3:19])=[N:8][N:9]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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190 mL
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Type
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reactant
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Smiles
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C(C)O
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Name
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Quantity
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81.5 g
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Type
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reactant
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Smiles
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NC=1SC(=NN1)S
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Name
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Quantity
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26.9 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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240 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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99 g
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Type
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reactant
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Smiles
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BrCCCCCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred at 60°-70° C. for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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FILTRATION
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Type
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FILTRATION
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Details
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the mixture was filtered
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WASH
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Type
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WASH
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Details
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The residue was washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from an ethanol/hexane mixture
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
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NC=1SC(=NN1)SCCCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 100.5 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 77.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
